[(4,6-Diamino-1,3,5-triazin-2-YL)(methoxymethyl)amino]methyl octadecanoate

• Molecular Formula: C24H46N6O3
• Molecular Weight: 466.7 g/mol
• IUPAC Name: [(4,6-diamino-1,3,5-triazin-2-yl)-(methoxymethyl)amino]methyl octadecanoate
• InChI: InChI=1S/C24H46N6O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(31)33-20-30(19-32-2)24-28-22(25)27-23(26)29-24/h3-20H2,1-2H3,(H4,25,26,27,28,29)
• InChI Key: GAWLTCRJXFGUKM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)OCN(COC)C1=NC(=NC(=N1)N)N

Description

EINECS 270-181-0 is a chemical substance listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique EINECS number, which helps in tracking and regulating its use in various industries.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation methods for EINECS 270-181-0 involve specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and stability of the compound. The synthetic routes typically involve multiple steps, including the use of catalysts, solvents, and controlled temperature and pressure conditions.

Industrial Production Methods

In industrial settings, the production of EINECS 270-181-0 is scaled up to meet commercial demands. This involves the use of large reactors, continuous flow systems, and stringent quality control measures. The industrial production methods are optimized for efficiency, cost-effectiveness, and environmental sustainability.

Chemical Reactions Analysis

Types of Reactions

EINECS 270-181-0 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions can occur with halogens, alkyl groups, or other functional groups.

Common Reagents and Conditions

The common reagents used in these reactions include acids, bases, solvents, and catalysts. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce carboxylic acids, while reduction reactions may yield alcohols or amines.

Scientific Research Applications

EINECS 270-181-0 has a wide range of scientific research applications, including:

Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is employed in biological studies to understand cellular processes and biochemical pathways.

Medicine: The compound has potential therapeutic applications and is studied for its effects on different diseases.

Industry: EINECS 270-181-0 is used in the production of various industrial products, including polymers, coatings, and adhesives.

Mechanism of Action

The mechanism of action of EINECS 270-181-0 involves its interaction with specific molecular targets and pathways. These interactions can lead to changes in cellular functions, enzyme activities, and signal transduction pathways. The compound’s effects are mediated through binding to receptors, altering gene expression, and modulating biochemical reactions.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to EINECS 270-181-0 include:

• EINECS 270-180-9
• EINECS 270-182-1
• EINECS 270-183-2

Uniqueness

EINECS 270-181-0 is unique due to its specific chemical structure and properties. It may exhibit different reactivity, stability, and biological activity compared to similar compounds. These unique characteristics make it valuable for specific applications in research and industry.